Cas no 80545-13-7 (N''-(1,3-Dihydro-2H-isoindol-2-yl)guanidine)

• Product name: N''-(1,3-Dihydro-2H-isoindol-2-yl)guanidine
• CAS No: 80545-13-7
• MF: C₉H₁₂N₄
• MW: 176.218
• CID: 2802781
• PubChem ID: 12931577

N''-(1,3-Dihydro-2H-isoindol-2-yl)guanidine Chemical and Physical Properties

Names and Identifiers

• SCHEMBL6054436
• 1-(Isoindolin-2-yl)guanidine
• DTXSID50513276
• N''-(1,3-Dihydro-2H-isoindol-2-yl)guanidine
• 80545-13-7

• Inchi： InChI=1S/C9H12N4/c10-9(11)12-13-5-7-3-1-2-4-8(7)6-13/h1-4H,5-6H2,(H4,10,11,12)
• InChI Key： FXDJPRPAZJKGKY-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 176.106196400Da
• Monoisotopic Mass: 176.106196400Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.6Ų
• XLogP3: 0.4